1,4-Dichlorohexane
Overview
Description
1,4-Dichlorohexane is a disubstituted cyclohexane, which may exist as cis or trans stereoisomers . Both are achiral, since the disubstituted six-membered ring has a plane of symmetry .
Synthesis Analysis
The synthesis of 1,4-Dichlorohexane involves conformational analysis to determine the most stable conformation of a given disubstituted cyclohexane . The most stable conformation will be the one with the bulkiest substituent in the equatorial position .Molecular Structure Analysis
The molecular structure of 1,4-Dichlorohexane is C6H12Cl2 . It is a disubstituted cyclohexane, which means it has two chlorine atoms attached to the six-membered carbon ring .Chemical Reactions Analysis
The chemical reactions of 1,4-Dichlorohexane are not well-documented . Future versions of the NIST Chemistry WebBook may rely on reaction search pages in place of the enumerated reaction displays .Physical And Chemical Properties Analysis
1,4-Dichlorohexane has a molecular weight of 155.06 g/mol . It has a density of 1.0±0.1 g/cm3, a boiling point of 177.4±8.0 °C at 760 mmHg, and a vapour pressure of 1.4±0.3 mmHg at 25°C . It has no hydrogen bond donor count and no hydrogen bond acceptor count .Scientific Research Applications
C6H12Cl2\text{C}_6\text{H}_{12}\text{Cl}_2C6H12Cl2
, exhibits interesting properties and has found relevance in various fields. Here are six distinct applications:Solvent in Organic Synthesis
Extraction and Separation
Chiral Resolution
Gas Chromatography (GC)
Pesticide Research
Chemical Education
Mechanism of Action
Target of Action
1,4-Dichlorohexane is a chemical compound with the molecular formula C6H12Cl2
Mode of Action
It has been used in the synthesis of dicationic ionic liquids, acting as a reactant in the process . In this context, it interacts with 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) to form a dicationic ionic liquid .
properties
IUPAC Name |
1,4-dichlorohexane |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12Cl2/c1-2-6(8)4-3-5-7/h6H,2-5H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QUBRHRAWRVZUFZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CCCCl)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12Cl2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
155.06 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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